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Compound of Interest

Compound Name: MC 1046

Cat. No.: B10800415 Get Quote

Product Identification:

Product Name: Helium, compressed

UN Number: 1046[1][2][3][4]

Chemical Formula: He[1]

Synonyms: Helium gas, Gaseous helium, Balloon gas[1]

This guide provides essential safety protocols and logistical information for researchers,

scientists, and drug development professionals handling UN1046 (compressed Helium).

Adherence to these procedures is critical for ensuring a safe laboratory environment.

Immediate Safety Concerns: Hazard Identification
Helium is a simple asphyxiant.[1][2] In high concentrations, it can displace oxygen and lead to

rapid suffocation.[3][4][5] Symptoms of exposure to an oxygen-deficient atmosphere may

include dizziness, salivation, nausea, vomiting, and loss of mobility or consciousness.[2] It is

crucial to ensure adequate ventilation in areas where Helium is used and stored.

Personal Protective Equipment (PPE)
While Helium itself is non-toxic, the primary hazard is asphyxiation due to oxygen

displacement. The recommended personal protective equipment focuses on safe handling of

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b10800415?utm_src=pdf-interest
https://www.haskellcorp.com/SDS/Gases/helium.pdf
https://www.ggbservices.co.uk/app/download/12292406/helium+safety+data+sheet.pdf
https://public.spheracloud.net/Pdf/1811469_2_385794309.pdf
https://consult.environment-agency.gov.uk/psc/tw7-7lp-thames-water-utilities-limited-v006/supporting_documents/12.%20HELIUM%20V005%20%20191223.pdf
https://www.haskellcorp.com/SDS/Gases/helium.pdf
https://www.haskellcorp.com/SDS/Gases/helium.pdf
https://www.haskellcorp.com/SDS/Gases/helium.pdf
https://www.ggbservices.co.uk/app/download/12292406/helium+safety+data+sheet.pdf
https://public.spheracloud.net/Pdf/1811469_2_385794309.pdf
https://consult.environment-agency.gov.uk/psc/tw7-7lp-thames-water-utilities-limited-v006/supporting_documents/12.%20HELIUM%20V005%20%20191223.pdf
https://www.sigmaaldrich.com/SG/en/sds/aldrich/600253?userType=undefined
https://www.ggbservices.co.uk/app/download/12292406/helium+safety+data+sheet.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10800415?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


the compressed gas cylinders.

Equipment Specifications and Use

Eye Protection

Safety glasses are recommended when

handling cylinders to protect from mechanical

hazards.[2]

Hand Protection

While specific chemical-resistant gloves are not

required for Helium, work gloves are

recommended when handling cylinders to

prevent injuries. For cryogenic liquid helium,

cold-insulating gloves should be worn.[4]

Foot Protection
Safety shoes are recommended when handling

cylinders to protect against crush injuries.[1][2]

Respiratory Protection

Under normal use with adequate ventilation, no

respiratory protection is required. In emergency

situations or where oxygen levels may fall below

19.5%, a Self-Contained Breathing Apparatus

(SCBA) or a positive-pressure airline with a

mask and escape pack must be used. Air-

purifying respirators are not effective and will not

provide protection.[1]

Operational and Disposal Plans
A systematic approach to handling and disposing of compressed Helium cylinders is vital for

laboratory safety. The following step-by-step guidance outlines the operational workflow.

Experimental Protocols: Step-by-Step Handling
Procedure

Receiving and Inspection:

Upon receipt, visually inspect the cylinder for any signs of damage, such as dents or rust.
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Ensure the cylinder is properly labeled with the correct gas name (Helium) and UN

number (1046).

Verify that the valve protection cap is securely in place.

Storage:

Store cylinders in a well-ventilated, secure area, preferably in an upright position.[1]

Cylinders should be secured with straps or chains to prevent them from falling.

Do not store cylinders in passenger compartments of vehicles.[1]

Protect cylinders from direct sunlight and do not expose them to temperatures exceeding

52°C (125°F).[3]

Use:

Before use, move the cylinder to the designated, well-ventilated work area.

Secure the cylinder in an upright position.

Use a pressure-reducing regulator or a separate control valve to safely discharge the gas

from the cylinder.[1]

Use a check valve to prevent backflow into the cylinder.[1]

Open the cylinder valve slowly.

After each use, close the cylinder valve.

Disposal of Empty Cylinders:

Ensure the cylinder is empty by checking the pressure gauge.

Close the cylinder valve and replace the valve protection cap.

Mark the cylinder as "EMPTY".
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Return the empty cylinder to the supplier. Do not attempt to refill or dispose of the cylinder

yourself.[1][2]

Emergency Procedures
Leak: In case of a leak, evacuate the area immediately. Ensure the area is well-ventilated

before re-entry. If the leak is significant, contact emergency services.

Fire: Helium is non-flammable and does not support combustion.[1] If cylinders are exposed

to fire, there is a risk of rupture due to heat. If possible and safe to do so, remove cylinders

from the fire area or cool them with water.[1]

Inhalation: If someone is suspected of having inhaled high concentrations of Helium,

immediately move them to an area with fresh air. If they are not breathing, provide artificial

respiration. Seek immediate medical attention.[2]

Mandatory Visualizations
Workflow for Handling Compressed Helium Cylinders
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Caption: Workflow for the safe handling of compressed Helium cylinders.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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